Cas no 2961-75-3 (Benzenebutanenitrile, a,a-diphenyl-)
2961-75-3 structure
Product Name:Benzenebutanenitrile, a,a-diphenyl-
Benzenebutanenitrile, a,a-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanenitrile, a,a-diphenyl-
- 2,2,4-triphenylbutanenitrile
- 2,2,4-Triphenyl-butyronitril
- AC1L5TPX
- AC1Q4QOA
- AG-K-23915
- AR-1D0689
- CTK4G3557
- NSC82227
- DTXSID30292390
- 2961-75-3
- NSC-82227
-
- Inchi: 1S/C22H19N/c23-18-22(20-12-6-2-7-13-20,21-14-8-3-9-15-21)17-16-19-10-4-1-5-11-19/h1-15H,16-17H2
- InChI Key: KDKFWZRKCQMAIZ-UHFFFAOYSA-N
- SMILES: N#CC(C1C=CC=CC=1)(C1C=CC=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 297.15187
- Monoisotopic Mass: 297.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.088
- Boiling Point: 431.6°Cat760mmHg
- Flash Point: 221.9°C
- Refractive Index: 1.599
- PSA: 23.79
- LogP: 5.12908
Benzenebutanenitrile, a,a-diphenyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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